Cas no 67088-76-0 (Methanone, di-1H-pyrazol-4-yl-)
67088-76-0 structure
Product Name:Methanone, di-1H-pyrazol-4-yl-
CAS No:67088-76-0
MF:C7H6N4O
MW:162.148740291595
CID:1719957
Update Time:2024-11-27
Methanone, di-1H-pyrazol-4-yl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, di-1H-pyrazol-4-yl-
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- Inchi: 1S/C7H6N4O/c12-7(5-1-8-9-2-5)6-3-10-11-4-6/h1-4H,(H,8,9)(H,10,11)
- InChI Key: LBMGETBRONLNLS-UHFFFAOYSA-N
- SMILES: C(C1=CNN=C1)(C1=CNN=C1)=O
Computed Properties
- Exact Mass: 162.05428
Experimental Properties
- Density: 1.465±0.06 g/cm3(Predicted)
- Melting Point: 319 °C
- Boiling Point: 505.7±25.0 °C(Predicted)
- PSA: 74.43
- pka: 10.81±0.50(Predicted)
Methanone, di-1H-pyrazol-4-yl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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